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Compound of Interest

Compound Name: (2R,5S)-Ritlecitinib

Cat. No.: B8146254 Get Quote

Essential Safety and Handling Guide for (2R,5S)-
Ritlecitinib
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for (2R,5S)-
Ritlecitinib, a potent kinase inhibitor. Adherence to these guidelines is essential to ensure

personnel safety and mitigate environmental impact.

Hazard Identification and Classification
(2R,5S)-Ritlecitinib, particularly in its tosylate salt form as used in the pharmaceutical product

LITFULO™, is classified as a hazardous substance.[1] The following table summarizes its GHS

classification based on available safety data sheets.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315 - Causes skin irritation.

[1]

Serious Eye Damage/Eye

Irritation
Category 2

H319 - Causes serious eye

irritation.[1]

Reproductive Toxicity Category 2
H361d - Suspected of

damaging the unborn child.[1]

Acute Toxicity, Oral (for

Ritlecitinib tosylate)
Category 4 H302 - Harmful if swallowed.

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
A risk-based approach should be taken for the selection of PPE.[2] For handling (2R,5S)-
Ritlecitinib in a laboratory setting, the following PPE is mandatory.

PPE Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), inspected before

use.

To prevent skin contact and

irritation.[3][4]

Eye/Face Protection
Safety goggles with side-

shields.

To protect eyes from splashes

and dust.[3]

Skin and Body Protection
Impervious laboratory coat or

gown.

To protect skin and clothing

from contamination.[3]

Respiratory Protection

Required when handling

powders outside of a

containment system (e.g.,

fume hood, glove box). A

respirator with a particulate

filter (e.g., N95, P3) should be

used.

To prevent inhalation of

airborne particles.[1][3]
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First Aid Measures
Immediate and appropriate first aid is crucial in case of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids. Seek medical attention.[1]

Skin Contact

Remove contaminated clothing and rinse skin

thoroughly with water. If skin irritation occurs,

seek medical advice.[1]

Inhalation
Move the person to fresh air. Seek immediate

medical attention.[1]

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.[1]

Handling and Storage
Engineering Controls
When handling solid forms of (2R,5S)-Ritlecitinib, engineering controls are the primary means

of exposure prevention.

Containment: For weighing and transferring powders, a chemical fume hood, ventilated

balance enclosure, or glove box should be used to minimize the generation and dispersal of

dust.[5]

Ventilation: Ensure adequate ventilation in the laboratory.[3]

Safety Stations: An accessible safety shower and eyewash station must be available.[3]

Safe Handling Practices
Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]
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Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.

Storage
Store in a tightly sealed container in a cool, well-ventilated area.[4]

Protect from light.

Recommended storage temperature for the solid is typically refrigerated (2-8 °C).

Spill and Disposal Plan
Spill Response

Evacuate: Clear the immediate area of the spill.

Protect: Wear appropriate PPE as outlined in Section 2.

Contain: For solid spills, carefully cover with a damp paper towel to avoid raising dust. For

liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Clean: Collect the spilled material and absorbent into a sealed, labeled container for

hazardous waste disposal.[1] Clean the spill area thoroughly with a suitable decontaminating

solution.

Report: Report the spill to the laboratory supervisor and environmental health and safety

department.

Waste Disposal
(2R,5S)-Ritlecitinib and any contaminated materials are considered cytotoxic/potent

compound waste and must be disposed of accordingly.

Segregation: All waste contaminated with (2R,5S)-Ritlecitinib (e.g., gloves, vials, pipette

tips, absorbent materials) must be segregated from regular laboratory waste.
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Containerization: Collect waste in a designated, leak-proof, and clearly labeled hazardous

waste container. The container should be marked as "Cytotoxic Waste" or with a similar

warning.[6][7]

Disposal Method: The primary method for the disposal of cytotoxic waste is high-temperature

incineration by a licensed hazardous waste disposal company.[7][8] Do not dispose of this

material down the drain or in the regular trash.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling and decision-making related to

(2R,5S)-Ritlecitinib.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.cleanaway.com.au/waste/cytotoxic-waste/
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://www.acewaste.com.au/solutions/cytotoxic-waste-disposal/
https://www.benchchem.com/product/b8146254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for (2R,5S)-Ritlecitinib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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